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Compound of Interest

2-cyano-N-(4-
Compound Name: , ]
nitrophenyl)acetamide

cat. No.: B3018879

An In-depth Technical Guide to the Chemical Properties of 2-cyano-N-(4-
nitrophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of 2-
cyano-N-(4-nitrophenyl)acetamide. The information is compiled from various scientific
sources and is intended to serve as a valuable resource for researchers and professionals in
the fields of chemistry and drug development. This document summarizes key physicochemical
properties, spectral data, a plausible synthesis protocol, and an exploration of its potential
biological activities.

Chemical and Physical Properties

2-cyano-N-(4-nitrophenyl)acetamide is a yellow crystalline solid. It is largely insoluble in
water but demonstrates solubility in several organic solvents, including ethanol,
dimethylformamide (DMF), and dichloromethane. The core chemical and physical properties
are summarized in the table below.
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Property Value Source(s)
2-cyano-N-(4-
IUPAC Name ) ) [1]
nitrophenyl)acetamide
CAS Number 22208-39-5
Molecular Formula CoH7N30s3 [1]
Molecular Weight 205.17 g/mol [1]
Appearance Yellow crystalline solid
Melting Point 160-162 °C
Insoluble in water; Soluble in
Solubility ethanol, DMF,

dichloromethane

XLogP3 (Computed)

2.1

[1]

Spectral Data

Detailed spectral data for 2-cyano-N-(4-nitrophenyl)acetamide is not readily available in the

public domain. However, spectral information for a closely related isomer, N-(4-Cyano-2-

nitrophenyl)acetamide, provides valuable insights into the expected spectral characteristics.

Spectrum

Data for Isomer: N-(4-
Cyano-2-
nitrophenyl)acetamide

Source

1H NMR (400 MHz, CDCls)

5 10.55 (s, 1H), 9.03 (d, J =
8.9 Hz, 1H), 8.55 (d, J = 1.6

Hz, 1H), 7.87 (m, 1H), 2.35 (s,

3H)

[2]

13C NMR (100 MHz, CDCls)

0 169.1, 142.3, 138.38,
135.35, 130.13, 122.66,
116.52, 106.78, 25.74

[2]
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Note: The provided NMR data is for an isomer and should be used as a reference for the
characterization of 2-cyano-N-(4-nitrophenyl)acetamide. Experimental verification is crucial.

Synthesis and Characterization

The synthesis of 2-cyano-N-(4-nitrophenyl)acetamide is generally achieved through the
condensation of a substituted aniline with a cyanoacetic acid derivative.[3] A plausible
experimental workflow is outlined below.

Experimental Synthesis Protocol (Representative)

This protocol is a representative procedure based on general methods for the synthesis of
similar compounds and requires experimental optimization.

Reaction: 4-nitroaniline + Ethyl Cyanoacetate — 2-cyano-N-(4-nitrophenyl)acetamide

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1 equivalent of 4-nitroaniline in a suitable solvent such as toluene or
xylene.

o Addition of Reagent: Add 1.1 equivalents of ethyl cyanoacetate to the solution.

o Catalyst: Add a catalytic amount of a dehydrating agent or a Lewis acid (e.g., p-
toluenesulfonic acid) to the mixture.

o Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress
using thin-layer chromatography (TLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature. The product may
precipitate out of the solution. If so, collect the solid by filtration. If not, remove the solvent
under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the final product.

Characterization Protocol
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Prepare a sample by dissolving a small
amount of the purified product in a deuterated solvent (e.g., DMSO-de or CDCIs). Record *H
and 13C NMR spectra to confirm the chemical structure.

e Infrared (IR) Spectroscopy: Obtain the IR spectrum of the solid product using a KBr pellet or
as a mull to identify characteristic functional group vibrations (e.g., C=N, C=0, N-H, NO2).

o Mass Spectrometry (MS): Analyze the sample using a suitable mass spectrometry technique
(e.g., ESI-MS) to determine the molecular weight and confirm the molecular formula.

Experimental Workflow Diagram

Characterization
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Caption: General experimental workflow for the synthesis and characterization of 2-cyano-N-
(4-nitrophenyl)acetamide.

Biological Activity and Potential Mechanism of
Action

While specific studies on the biological activity of 2-cyano-N-(4-nitrophenyl)acetamide are
limited, the broader class of cyanoacetamide derivatives has been reported to exhibit
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antimicrobial properties.

Antimicrobial Potential

Research on related compounds, such as 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide, has
demonstrated antibacterial activity against pathogens like Klebsiella pneumoniae.[4] The
proposed mechanism of action for this analog involves the inhibition of penicillin-binding
proteins (PBPs), which are crucial enzymes in bacterial cell wall synthesis.[4] Inhibition of PBPs
leads to defects in the cell wall, ultimately causing cell lysis and bacterial death.[4]

Hypothetical Signaling Pathway

Based on the potential mechanism of action of related compounds, a hypothetical pathway for
the antimicrobial activity of 2-cyano-N-(4-nitrophenyl)acetamide can be proposed.

( )

Inhibition

Penicillin-Binding
Proteins (PBPSs)

Catalyzes

Peptidoglycan
Cross-linking
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Caption: Hypothetical mechanism of antimicrobial action for 2-cyano-N-(4-
nitrophenyl)acetamide.

Safety Information

2-cyano-N-(4-nitrophenyl)acetamide is a combustible solid, and its dust may form flammable
or explosive mixtures with air. It is recommended to handle this compound with appropriate
personal protective equipment to avoid skin contact and inhalation. It should be stored away
from oxidizing agents and heat sources.

Conclusion

2-cyano-N-(4-nitrophenyl)acetamide is a compound with potential applications in the
pharmaceutical and agrochemical industries as an intermediate. While its basic
physicochemical properties are known, there is a need for more in-depth research to fully
characterize its spectral properties, optimize its synthesis, and elucidate its specific biological
mechanisms of action. The information provided in this guide serves as a foundational resource
for future research and development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-cyano-N-(4-nitrophenyl)acetamide chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-chemical-properties
https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-chemical-properties
https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-chemical-properties
https://www.benchchem.com/product/b3018879#2-cyano-n-4-nitrophenyl-acetamide-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3018879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3018879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

